![molecular formula C18H19N3O2S B2518991 2-(2-(tetrahydrofuran-2-yl)-1H-benzo[d]imidazol-1-yl)-N-(thiophen-2-ylmethyl)acetamide CAS No. 955331-24-5](/img/structure/B2518991.png)
2-(2-(tetrahydrofuran-2-yl)-1H-benzo[d]imidazol-1-yl)-N-(thiophen-2-ylmethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-(tetrahydrofuran-2-yl)-1H-benzo[d]imidazol-1-yl)-N-(thiophen-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C18H19N3O2S and its molecular weight is 341.43. The purity is usually 95%.
BenchChem offers high-quality 2-(2-(tetrahydrofuran-2-yl)-1H-benzo[d]imidazol-1-yl)-N-(thiophen-2-ylmethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-(tetrahydrofuran-2-yl)-1H-benzo[d]imidazol-1-yl)-N-(thiophen-2-ylmethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Research has indicated that this compound possesses anticancer properties. It may inhibit tumor growth by interfering with specific cellular pathways or signaling cascades. Investigating its mechanism of action and potential synergies with existing chemotherapeutic agents could lead to novel cancer treatments .
- The compound’s structure suggests potential neuroprotective activity. Researchers are exploring its ability to mitigate oxidative stress, reduce inflammation, and enhance neuronal survival. Understanding its impact on neurodegenerative diseases like Alzheimer’s or Parkinson’s could be valuable .
- Preliminary studies have hinted at the compound’s antimicrobial properties. It may inhibit the growth of bacteria, fungi, or viruses. Further investigations into its mode of action and potential applications in drug development are ongoing .
- Given its structural resemblance to certain anti-inflammatory drugs, researchers are evaluating whether this compound can modulate inflammatory responses. It may offer therapeutic benefits in conditions like rheumatoid arthritis or inflammatory bowel disease .
- The compound’s interaction with metabolic pathways is an area of interest. It could influence glucose metabolism, lipid regulation, or insulin sensitivity. Investigating its effects on metabolic disorders (e.g., diabetes, obesity) is crucial .
- Researchers are using computational methods to explore the compound’s binding interactions with specific protein targets. This knowledge aids in rational drug design, potentially leading to new medications for various diseases .
Anticancer Potential
Neuroprotective Effects
Antimicrobial Activity
Anti-inflammatory Properties
Metabolic Disorders
Chemical Biology and Drug Design
properties
IUPAC Name |
2-[2-(oxolan-2-yl)benzimidazol-1-yl]-N-(thiophen-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O2S/c22-17(19-11-13-5-4-10-24-13)12-21-15-7-2-1-6-14(15)20-18(21)16-8-3-9-23-16/h1-2,4-7,10,16H,3,8-9,11-12H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXGLZTMUKVWJNB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)C2=NC3=CC=CC=C3N2CC(=O)NCC4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-(tetrahydrofuran-2-yl)-1H-benzo[d]imidazol-1-yl)-N-(thiophen-2-ylmethyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.